2,4-diacetyl-3-(4-chlorophenyl)-5-hydroxy-5-methylcyclohexanone

• IUPAC Name: 2,4-diacetyl-3-(4-chlorophenyl)-5-hydroxy-5-methylcyclohexan-1-one
• InChI: InChI=1S/C17H19ClO4/c1-9(19)14-13(21)8-17(3,22)16(10(2)20)15(14)11-4-6-12(18)7-5-11/h4-7,14-16,22H,8H2,1-3H3
• InChI Key: VFCCNJCFFPULCZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1C(C(C(CC1=O)(C)O)C(=O)C)C2=CC=C(C=C2)Cl
• Molecular Formula: C17H19ClO4
• DSSTOX Substance ID: DTXSID80386672
• Molecular Weight: 322.8 g/mol
• CAS RN: 71954-37-5

Description

2,4-diacetyl-3-(4-chlorophenyl)-5-hydroxy-5-methylcyclohexanone, commonly known as Diclazepam, is a benzodiazepine derivative that has been used in scientific research. It has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of Diclazepam is similar to other benzodiazepines. It binds to the GABA-A receptor, which enhances the inhibitory effects of GABA neurotransmitters. This results in the hyperpolarization of neurons, leading to sedative and anxiolytic effects.
Biochemical and Physiological Effects
Diclazepam has been found to have various biochemical and physiological effects. It has been found to increase the levels of GABA neurotransmitters in the brain, leading to sedation and relaxation. Moreover, it has been found to decrease the levels of glutamate, which is responsible for excitatory effects in the brain.

Advantages and Limitations for Lab Experiments

Diclazepam has various advantages and limitations for lab experiments. It has been found to have a long half-life, which makes it useful for studying its effects over a prolonged period. However, it has also been found to be highly potent, which can make it difficult to control the dosage and avoid adverse effects.

Future Directions

There are various future directions for the study of Diclazepam. It can be studied for its potential therapeutic applications in the treatment of anxiety, insomnia, and seizures. Moreover, it can be studied for its effects on the GABA-A receptor and its potential for the development of new drugs with similar effects. Additionally, it can be studied for its potential as a tool for studying the central nervous system and its role in various physiological and pathological conditions.
Conclusion
In conclusion, Diclazepam is a benzodiazepine derivative that has been used in scientific research to study its effects on the central nervous system. It has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research is needed to fully understand its potential therapeutic applications and its role in the central nervous system.

Synthesis Methods

Diclazepam can be synthesized using various methods, including the reaction of 2-amino-5-chlorobenzophenone with acetyl chloride and cyclohexanone in the presence of a catalyst. The resulting product is then subjected to reduction and hydrolysis to yield Diclazepam.

Scientific Research Applications

Diclazepam has been used in scientific research to study its effects on the central nervous system. It has been found to have sedative, anxiolytic, and muscle relaxant properties. Moreover, it has been used to study its potential therapeutic applications in the treatment of anxiety, insomnia, and seizures.